![molecular formula C12H18N2O4S B5489918 2-{4-[methyl(methylsulfonyl)amino]phenoxy}butanamide](/img/structure/B5489918.png)
2-{4-[methyl(methylsulfonyl)amino]phenoxy}butanamide
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Overview
Description
2-{4-[methyl(methylsulfonyl)amino]phenoxy}butanamide, also known as MS-275 or entinostat, is a synthetic compound that has been extensively studied for its potential as an anti-cancer agent. It belongs to the class of compounds known as histone deacetylase inhibitors (HDACi), which have been shown to have anti-tumor effects by altering gene expression and promoting cell death in cancer cells. In
Mechanism of Action
2-{4-[methyl(methylsulfonyl)amino]phenoxy}butanamide works by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that remove acetyl groups from histone proteins, leading to changes in gene expression. By inhibiting HDAC activity, this compound promotes the acetylation of histone proteins, leading to changes in gene expression that can promote cell death in cancer cells. This compound has also been shown to inhibit the activity of other proteins involved in cell signaling pathways, including NF-κB and STAT3.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-tumor effects, this compound has been shown to have anti-inflammatory effects and may have potential for the treatment of autoimmune diseases. This compound has also been shown to affect the expression of genes involved in cell cycle regulation, apoptosis, and DNA repair.
Advantages and Limitations for Lab Experiments
One advantage of 2-{4-[methyl(methylsulfonyl)amino]phenoxy}butanamide is that it has been extensively studied and has shown promising results in preclinical studies. However, this compound has also been shown to have limitations in terms of its selectivity and toxicity. This compound inhibits the activity of multiple HDAC isoforms, which can lead to off-target effects and toxicity. Additionally, this compound has been shown to have limited efficacy as a single agent and may need to be used in combination with other agents for maximum efficacy.
Future Directions
There are several future directions for research on 2-{4-[methyl(methylsulfonyl)amino]phenoxy}butanamide. One area of focus is the development of more selective HDAC inhibitors that target specific isoforms. This could help to minimize off-target effects and toxicity. Another area of focus is the development of combination therapies that include this compound. This compound has been shown to have limited efficacy as a single agent, but may be more effective in combination with other agents. Finally, there is a need for more clinical trials to evaluate the safety and efficacy of this compound in humans.
Synthesis Methods
2-{4-[methyl(methylsulfonyl)amino]phenoxy}butanamide can be synthesized through a multi-step process, starting with the reaction of 4-nitrophenol with methylsulfonyl chloride to form 4-nitrophenyl methyl sulfone. This compound is then reacted with 2-bromo-1-butanol to form 2-{4-[methyl(methylsulfonyl)amino]phenoxy}butan-1-ol. Finally, this compound is converted to this compound through a reaction with 4-dimethylaminopyridine and acetic anhydride. The overall yield of this process is around 20%.
Scientific Research Applications
2-{4-[methyl(methylsulfonyl)amino]phenoxy}butanamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to have anti-tumor effects in a variety of cancer types, including breast, lung, colon, and prostate cancer. This compound works by inhibiting the activity of histone deacetylases, which are enzymes that remove acetyl groups from histone proteins. This leads to changes in gene expression that can promote cell death in cancer cells. This compound has also been shown to have anti-inflammatory effects and may have potential for the treatment of autoimmune diseases.
Properties
IUPAC Name |
2-[4-[methyl(methylsulfonyl)amino]phenoxy]butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O4S/c1-4-11(12(13)15)18-10-7-5-9(6-8-10)14(2)19(3,16)17/h5-8,11H,4H2,1-3H3,(H2,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEFKHPWOOAOSNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N)OC1=CC=C(C=C1)N(C)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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